Cas no 2228319-35-3 (3-{7-oxabicyclo2.2.1heptan-2-yl}pyrrolidine)

• Product Name: 3-{7-oxabicyclo2.2.1heptan-2-yl}pyrrolidine
• CAS No: 2228319-35-3
• MF: C₁₀H₁₇NO
• MW: 167.248082876205
• CID: 6435206
• PubChem ID: 165642086
• Update Time: 2025-05-26

3-{7-oxabicyclo2.2.1heptan-2-yl}pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-{7-oxabicyclo2.2.1heptan-2-yl}pyrrolidine
• 3-{7-oxabicyclo[2.2.1]heptan-2-yl}pyrrolidine
• EN300-1756189
• 2228319-35-3

• Inchi： 1S/C10H17NO/c1-2-10-9(5-8(1)12-10)7-3-4-11-6-7/h7-11H,1-6H2
• InChI Key： QSRDIEZMYLZIJO-UHFFFAOYSA-N
• SMILES： O1C2CCC1C(C2)C1CNCC1

Computed Properties

• Exact Mass: 167.131014166g/mol
• Monoisotopic Mass: 167.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-{7-oxabicyclo2.2.1heptan-2-yl}pyrrolidine

Introduction to 3-{7-oxabicyclo[2.2.1]heptan-2-yl}pyrrolidine (CAS No: 2228319-35-3)

The compound 3-{7-oxabicyclo[2.2.1]heptan-2-yl}pyrrolidine (CAS No: 2228319-35-3) represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. This molecule, characterized by its intricate bicyclic framework and nitrogen-containing heterocycle, has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. The structural motif of 7-oxabicyclo[2.2.1]heptan-2-yl provides a unique scaffold that combines rigidity with functional flexibility, making it an attractive candidate for modulating biological targets.

In the realm of modern drug development, the exploration of novel scaffolds is crucial for overcoming resistance mechanisms and enhancing therapeutic efficacy. The pyrrolidine ring in this compound contributes to its pharmacological profile by serving as a privileged structure that can interact with biological receptors in a manner conducive to binding affinity and selectivity. This dual functionality—combining the stability of the bicyclic system with the versatility of the pyrrolidine moiety—has positioned 3-{7-oxabicyclo[2.2.1]heptan-2-yl}pyrrolidine as a promising lead in the quest for next-generation therapeutics.

Recent advancements in computational chemistry and molecular modeling have further illuminated the potential of this compound. Studies suggest that the rigid bicyclic core enhances binding stability, while the pyrrolidine ring allows for fine-tuning of electronic properties and hydrogen bonding interactions. These features are particularly relevant in the development of small-molecule inhibitors targeting enzymes such as kinases and proteases, which play pivotal roles in various disease pathways.

The synthesis of 3-{7-oxabicyclo[2.2.1]heptan-2-yl}pyrrolidine presents both challenges and opportunities for synthetic chemists. The construction of the 7-oxabicyclo[2.2.1]heptan-2-yl unit requires precise control over reaction conditions to ensure high yield and purity, often necessitating multi-step synthetic routes involving cyclization and functional group transformations. However, recent methodologies have demonstrated improved efficiency in constructing such complex frameworks, paving the way for scalable production.

One particularly noteworthy application of this compound lies in its potential as a precursor for bioactive molecules targeting neurological disorders. The structural features of 3-{7-oxabicyclo[2.2.1]heptan-2-yl}pyrrolidine bear resemblance to known pharmacophores found in drugs used to treat conditions such as Alzheimer’s disease and Parkinson’s disease. Preliminary studies have indicated that derivatives of this scaffold exhibit modulatory effects on neurotransmitter systems, suggesting their utility in developing novel therapeutics for central nervous system disorders.

The role of 3-{7-oxabicyclo[2.2.1]heptan-2-yl}pyrrolidine extends beyond academic research; industrial applications are also emerging as pharmaceutical companies seek innovative building blocks for drug discovery programs. Its unique structural attributes make it a versatile intermediate that can be modified to produce libraries of compounds with tailored biological activities. This adaptability aligns with the growing trend toward fragment-based drug design, where small molecules are rationally engineered to interact with specific biological targets.

In conclusion, 3-{7-oxabicyclo[2.2.1]heptan-2-yl}pyrrolidine (CAS No: 2228319-35-3) represents a compelling example of how structural complexity can be leveraged to develop novel therapeutics with significant biological potential. Its unique combination of rigid bicyclic stability and functional pyrrolidine versatility positions it as a valuable asset in medicinal chemistry research and drug development pipelines.